Cas no 1006323-19-8 (ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate
• CAS No: 1006323-19-8
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• MDL: MFCD08556297
• CID: 3060309
• PubChem ID: 19614730
• Update Time: 2025-08-04

ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-yl)thio)acetate
• ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate
• EN300-230964
• ethyl 2-[4-(1-methylpyrazol-3-yl)pyrimidin-2-yl]sulfanylacetate
• Ethyl2-((4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-yl)thio)acetate
• STK351212
• ETHYL {[4-(1-METHYL-1H-PYRAZOL-3-YL)PYRIMIDIN-2-YL]THIO}ACETATE
• ethyl {[4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-yl]sulfanyl}acetate
• ethyl 2-{[4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-yl]sulfanyl}acetate
• 1006323-19-8
• AKOS000313634
• ETHYL 2-{[4-(1-METHYL-1H-PYRAZOL-3-YL)-2-PYRIMIDINYL]SULFANYL}ACETATE
• ethyl 2-{[4-(1-methylpyrazol-3-yl)pyrimidin-2-yl]sulfanyl}acetate

• MDL： MFCD08556297
• Inchi： 1S/C12H14N4O2S/c1-3-18-11(17)8-19-12-13-6-4-9(14-12)10-5-7-16(2)15-10/h4-7H,3,8H2,1-2H3
• InChI Key： OXIVREGUIXWBSG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC=CC(C2C=CN(C)N=2)=N1

Computed Properties

• Exact Mass: 278.08374688Da
• Monoisotopic Mass: 278.08374688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Additional information on ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate

Comprehensive Overview of Ethyl 2-{4-(1-Methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate (CAS No. 1006323-19-8)

Ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate, with the CAS number 1006323-19-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the 1-methyl-1H-pyrazol-3-yl and pyrimidin-2-ylsulfanyl moieties, make it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate has surged due to their potential in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its role as a scaffold for medicinal chemistry, given its ability to modulate protein-protein interactions. The compound's CAS no. 1006323-19-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate typically involves multi-step reactions, including nucleophilic substitution and esterification. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties. Recent publications highlight its utility in designing covalent inhibitors, a hot topic in targeted cancer therapy. This aligns with the growing trend of precision medicine, where compounds like this are tailored to specific genetic profiles.

From an industrial perspective, CAS 1006323-19-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to produce it with minimal waste, addressing the environmental impact of chemical manufacturing. Additionally, its patent landscape reveals applications in crop protection, making it a compound of interest for agrochemical innovation.

For laboratory use, ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate requires proper handling under standard safety protocols. Its solubility in organic solvents like DMSO and methanol facilitates its use in in vitro assays. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a common query among quality control professionals.

The future of CAS no. 1006323-19-8 lies in its adaptability to AI-driven drug design. With the rise of machine learning in chemistry, researchers are leveraging its structural data to predict new bioactive derivatives. This aligns with searches for "computational chemistry tools" and "fragment-based drug discovery," highlighting its intersection with cutting-edge technology.

In summary, ethyl 2-{4-(1-methyl-1H-pyrazol-3-yl)pyrimidin-2-ylsulfanyl}acetate (1006323-19-8) exemplifies the convergence of traditional synthesis and modern pharmaceutical trends. Its applications span from oncology research to sustainable agriculture, making it a compound worth monitoring in scientific and industrial circles.